2-(furan-2-yl)-N-[3-(1H-imidazol-1-yl)propyl]-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine

• IUPAC Name: 2-(furan-2-yl)-N-(3-imidazol-1-ylpropyl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-amine
• InChI: InChI=1S/C20H20N4O4S/c1-15-5-7-16(8-6-15)29(25,26)20-19(22-9-3-11-24-12-10-21-14-24)28-18(23-20)17-4-2-13-27-17/h2,4-8,10,12-14,22H,3,9,11H2,1H3
• InChI Key: BNZKMOPDSNVNSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=CO3)NCCCN4C=CN=C4
• Molecular Formula: C20H20N4O4S
• Molecular Weight: 412.5 g/mol

Description

2-(furan-2-yl)-N-[3-(1H-imidazol-1-yl)propyl]-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine is a useful research compound. Its molecular formula is C20H20N4O4S and its molecular weight is 412.46. The purity is usually 95%.
The exact mass of the compound 2-(furan-2-yl)-N-[3-(1H-imidazol-1-yl)propyl]-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-(furan-2-yl)-N-[3-(1H-imidazol-1-yl)propyl]-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(furan-2-yl)-N-[3-(1H-imidazol-1-yl)propyl]-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

Researchers have developed efficient methodologies for the synthesis of sulfonylated furan or imidazo[1,2-a]pyridine derivatives, highlighting the functional group tolerance and efficiency of these processes. Such strategies provide a groundwork for the synthesis of complex molecules including the compound , showcasing the versatility of furan and imidazole derivatives in organic synthesis (Cui et al., 2018).

Potential Bioactive Applications

While direct studies on the specified compound might be limited, research on structurally related compounds reveals potential bioactive properties. For instance, the synthesis and evaluation of fluorinated heterocyclic compounds have been reported, indicating the importance of such structures in developing pharmaceuticals and other bioactive materials (Buscemi et al., 2001). Similarly, multicomponent reactions involving imidazo[1,5-a]pyridine carbenes have led to fully substituted furans, demonstrating the compound's relevance in synthesizing complex structures with potential biological activities (Pan et al., 2010).

Material Science and Catalysis

The compound and its derivatives find applications in material science and as catalysts. For example, ruthenium(II) complexes involving heteroditopic N-heterocyclic carbene ligands have shown efficiency in C-N bond formation, a crucial reaction in organic synthesis and material science. These findings underscore the compound's utility in developing new catalytic processes (Donthireddy et al., 2020).